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Compound of Interest

Compound Name: TP-5801 TFA
Cat. No.: B10857132
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of TP-5801, a potent and selective
inhibitor of the non-receptor tyrosine kinase, TNK1. The information presented is curated for an
audience of researchers, scientists, and professionals involved in drug development and
oncology research.

Core Compound: TP-5801

TP-5801 is an orally active small molecule inhibitor of Thirty-eight-negative kinase 1 (TNK1). It

is typically used in preclinical research as its trifluoroacetic acid (TFA) salt, denoted as TP-5801
TFA. The compound has demonstrated significant anti-tumor activity in various cancer models,
positioning it as a promising therapeutic candidate for TNK1-dependent malignancies.

Chemical Structure

The chemical structure of TP-5801 is based on a diaminopyrimidine scaffold.

¢ Chemical Formula: C24H31BrNsO
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e Molecular Weight: 527.46 g/mol

e CAS Number: 2574474-81-8

Related Compounds

A structurally and functionally related compound to TP-5801 is TP-5809. This compound also
features a diaminopyrimidine core and exhibits potent inhibition of TNKL1. It has been evaluated
in preclinical models of Hodgkin's lymphoma.

Mechanism of Action and Signaling Pathway

TNK1 is a non-receptor tyrosine kinase that, when activated, can drive cancer cell proliferation
and survival. The activation of TNK1 is a multi-step process involving its release from an
inhibitory complex with 14-3-3 proteins and subsequent binding to ubiquitin. Activated TNK1
then phosphorylates downstream signaling proteins, including STAT3 and STATS5, leading to
their activation and the transcription of genes involved in cell growth and survival.

TP-5801 and its related compounds act as ATP-competitive inhibitors of the TNK1 kinase
domain. By binding to the ATP-binding pocket of TNK1, these inhibitors prevent the
phosphorylation of its substrates, thereby blocking downstream signaling and inhibiting the
proliferation of TNK1-dependent cancer cells.
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TNK1 Signaling Pathway and Inhibition by TP-5801.

Quantitative Data

The following tables summarize the quantitative data for TP-5801 and the related compound

TP-5809 from various in vitro and in vivo studies.

Table 1: In Vitro Biochemical and Cellular Activity
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Table 2: In Vitro Kinase Selectivity of TP-5801
Data from an in vitro kinase screen of TP-5801 against a panel of kinases.
( )
@& FULL PROTOCOL TRUNCATED
To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
Unlock Full Protocol on Website
. J

Note: The full dataset of the kinase screen is available from BYU ScholarsArchive.[3][4][5]
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Table 3: In Vivo Efficacy
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Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on
standard laboratory procedures and information from published studies.

In Vitro TNK1 Kinase Assay

This protocol describes a typical in vitro kinase assay to determine the ICso of an inhibitor
against TNK1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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